Cas no 946234-41-9 (N-{2,8-dimethyl-4-oxo-4H-pyrido1,2-apyrimidin-3-yl}-2,4-difluorobenzamide)

• Product Name: N-{2,8-dimethyl-4-oxo-4H-pyrido1,2-apyrimidin-3-yl}-2,4-difluorobenzamide
• CAS No: 946234-41-9
• MF: C₁₇H₁₃F₂N₃O₂
• MW: 329.300830602646
• CID: 5903150
• PubChem ID: 44009954
• Update Time: 2025-05-25

N-{2,8-dimethyl-4-oxo-4H-pyrido1,2-apyrimidin-3-yl}-2,4-difluorobenzamide Chemical and Physical Properties

Names and Identifiers

• N-(2,8-dimethyl-4-oxopyrido[1,2-a]pyrimidin-3-yl)-2,4-difluorobenzamide
• F2073-0380
• 946234-41-9
• CCG-192235
• AKOS002060375
• N-(2,8-dimethyl-4-oxo-4H-pyrido[1,2-a]pyrimidin-3-yl)-2,4-difluorobenzamide
• N-{2,8-dimethyl-4-oxo-4H-pyrido[1,2-a]pyrimidin-3-yl}-2,4-difluorobenzamide
• N-{2,8-dimethyl-4-oxo-4H-pyrido1,2-apyrimidin-3-yl}-2,4-difluorobenzamide

• Inchi： 1S/C17H13F2N3O2/c1-9-5-6-22-14(7-9)20-10(2)15(17(22)24)21-16(23)12-4-3-11(18)8-13(12)19/h3-8H,1-2H3,(H,21,23)
• InChI Key： MCWQBMUPTTYXBW-UHFFFAOYSA-N
• SMILES： C(NC1C(=O)N2C=CC(C)=CC2=NC=1C)(=O)C1=CC=C(F)C=C1F

Computed Properties

• Exact Mass: 329.09758299g/mol
• Monoisotopic Mass: 329.09758299g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 2
• Complexity: 709
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 61.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridopyrimidines Pyridopyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridopyrimidines

Additional information on N-{2,8-dimethyl-4-oxo-4H-pyrido1,2-apyrimidin-3-yl}-2,4-difluorobenzamide

Introduction to N-{2,8-dimethyl-4-oxo-4H-pyrido1,2-apyrimidin-3-yl}-2,4-difluorobenzamide (CAS No. 946234-41-9) in Modern Chemical Biology

N-{2,8-dimethyl-4-oxo-4H-pyrido1,2-apyrimidin-3-yl}-2,4-difluorobenzamide, identified by the CAS number 946234-41-9, represents a significant compound in the realm of chemical biology and pharmaceutical research. This heterocyclic amide derivative has garnered attention due to its unique structural properties and potential biological activities. The compound’s molecular framework integrates a pyrido[1,2-a]pyrimidine core with a 2,4-difluorobenzamide moiety, which together contributes to its distinct chemical and pharmacological characteristics.

The pyrido[1,2-a]pyrimidine scaffold is a well-studied class of nitrogen-containing heterocycles, known for their involvement in various biological processes and their utility as pharmacophores in drug design. Specifically, the 2,8-dimethyl-4-oxo-4H-pyrido1,2-apyrimidin-3-yl group within this compound introduces rigidity and specific electronic properties that can modulate interactions with biological targets. The presence of the 2,4-difluorobenzamide moiety further enhances the compound’s potential by introducing fluorine atoms, which are frequently employed in medicinal chemistry to improve metabolic stability, binding affinity, and overall bioavailability.

Recent advancements in computational chemistry and structure-based drug design have highlighted the importance of such multifaceted molecular architectures. The combination of the pyrido[1,2-a]pyrimidine core and the 2,4-difluorobenzamide group in N-{2,8-dimethyl-4-oxo-4H-pyrido1,2-apyrimidin-3-yl}-2,4-difluorobenzamide suggests potential applications in targeting enzymes and receptors involved in critical cellular pathways. For instance, studies have demonstrated that derivatives of pyrido[1,2-a]pyrimidines exhibit inhibitory effects on kinases and other enzymes implicated in cancer and inflammatory diseases.

The fluorine atoms in the 2,4-difluorobenzamide segment play a pivotal role in fine-tuning the pharmacokinetic properties of the compound. Fluorine substitution is a common strategy in drug development due to its ability to enhance lipophilicity, reduce rotation around single bonds, and improve binding interactions with biological targets. In the context of N-{2,8-dimethyl-4-oxo-4H-pyrido1,2-apyrimidin-3-yl}-2,4-difluorobenzamide, these modifications may contribute to increased binding affinity to proteins such as kinases or transcription factors. This has implications for developing novel therapeutic agents with improved efficacy and selectivity.

Current research efforts are increasingly focused on leveraging computational methods to predict and optimize the biological activity of such complex molecules. High-throughput virtual screening (HTVS) and molecular docking simulations have been instrumental in identifying promising candidates like N-{2,8-dimethyl-4-oxo-4H-pyrido1,2-apyrimidin-3-yl}-2,4-difluorobenzamide for further experimental validation. These approaches allow researchers to rapidly assess potential interactions with target proteins and explore structural modifications that could enhance activity.

The pyrido[1,2-a]pyrimidine core, a motif found in several biologically active compounds, is particularly interesting due to its resemblance to natural products such as purines. This structural similarity often translates into favorable interactions with enzymes and receptors involved in cellular signaling pathways. In particular, inhibitors targeting kinases have been extensively studied for their therapeutic potential in oncology. The presence of both methyl groups at positions 2 and 8 further refines the electronic distribution within the heterocyclic ring system, potentially influencing reactivity and binding properties.

Moreover，the benzamide group, characterized by its amide bond conjugated with a benzene ring substituted with fluorine atoms at positions 2 and 4 (fluoro-benzamide), introduces additional conformational constraints that can be exploited for optimizing drug-like properties. The amide functionality is a common pharmacophore in medicinal chemistry due to its ability to form hydrogen bonds with polar residues in biological targets. The fluorine atoms at positions 2 and 4 enhance these interactions while also contributing to lipophilicity adjustments—a critical balance for drug efficacy.

In recent years，the field of chemical biology has seen significant progress in understanding how subtle structural modifications can impact biological activity. N-{2,8-dimethyl-4-oxyoxygen-oxygen-oxygen-oxygen-oxygen-oxygen-oxygen-oxygen-oxygen-oxygen-pyrido1，